Cas no 82045-60-1 (2-Propenal,3-(methylthio)-)
2-Propenal,3-(methylthio)- structure
Product Name:2-Propenal,3-(methylthio)-
CAS No:82045-60-1
MF:C4H6OS
MW:102.154839992523
CID:731497
PubChem ID:6365821
Update Time:2025-04-19
2-Propenal,3-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenal,3-(methylthio)-
- (E)-3-methylsulfanylprop-2-enal
- 3-(methylthio)acrylaldehyde
- SCHEMBL1162454
- 82045-60-1
- SCHEMBL11167287
- NS00059764
- EINECS 279-892-0
-
- Inchi： 1S/C4H6OS/c1-6-4-2-3-5/h2-4H,1H3/b4-2+
- InChI Key： GMTLWWYVRPTAIY-DUXPYHPUSA-N
- SMILES： S(C)/C=C/C=O
Computed Properties
- Exact Mass: 102.01393598g/mol
- Monoisotopic Mass: 102.01393598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 58.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 42.4Ų
2-Propenal,3-(methylthio)- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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